Cas no 179413-97-9 (Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl)-)

• Product Name: Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl)-
• CAS No: 179413-97-9
• MF: C₁₆H₁₀O
• MW: 218.250004291534
• CID: 5172016
• Update Time: 2025-06-08

Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl)-
• 4-(Phenylbuta-1,3-diyn-1-yl)phenol

• Inchi： 1S/C16H10O/c17-16-12-10-15(11-13-16)9-5-4-8-14-6-2-1-3-7-14/h1-3,6-7,10-13,17H
• InChI Key： YESOAGFMCBAEAM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C#CC#CC2=CC=CC=C2)C=C1

Additional information on Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl)-

Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl)- (CAS No. 179413-97-9): An Overview of Its Structure, Properties, and Applications

Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl)- (CAS No. 179413-97-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also known as 4-(4-phenylbuta-1,3-diynyl)phenol, is characterized by its distinctive molecular structure, which combines a phenolic group with a conjugated diynyl moiety. This combination imparts a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl) is C₁₆H₁₂O, and its molecular weight is approximately 220.26 g/mol. The compound features a central phenolic ring with a substituted butadiynyl chain that is itself attached to another phenyl ring. This structure provides a balance between aromatic stability and the reactivity associated with the conjugated diynyl system.

In terms of physical properties, Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl) is typically a solid at room temperature and exhibits moderate solubility in organic solvents such as dichloromethane and dimethylformamide (DMF). Its melting point is around 80°C, and it has a characteristic UV absorption spectrum due to the conjugated diynyl system.

The chemical reactivity of Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl) is influenced by both the phenolic hydroxyl group and the conjugated diynyl moiety. The phenolic hydroxyl group can participate in various reactions such as esterification, etherification, and metal complex formation. The conjugated diynyl system can undergo cycloaddition reactions, polymerization, and other transformations that are relevant in materials science and organic synthesis.

Recent research has highlighted the potential applications of Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl) in several areas. In materials science, the compound has been explored for its use in the development of conductive polymers and organic semiconductors. The conjugated diynyl system can facilitate charge transport properties when incorporated into polymer chains or used as a building block for supramolecular assemblies.

In pharmaceutical research, Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl) has shown promise as a lead compound for drug discovery. Studies have indicated that derivatives of this compound exhibit biological activities such as antioxidant properties and potential anti-inflammatory effects. These properties are attributed to the presence of the phenolic hydroxyl group and the conjugated diynyl system, which can interact with biological targets in various ways.

The synthesis of Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl) can be achieved through several routes. One common method involves the coupling of 4-bromophenol with 1-bromo-4-butyne using palladium-catalyzed cross-coupling reactions. This approach allows for high yields and good control over the regioselectivity of the product formation.

Safety considerations are an important aspect when handling Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl). While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to local regulations.

In conclusion, Phenol, 4-(4-phenyl-1,3-butadiyn-1-yl) (CAS No. 179413-97-9) is a multifaceted compound with a rich chemical profile that makes it suitable for a wide range of applications in materials science and pharmaceutical research. Its unique molecular structure provides a foundation for further exploration and development in these fields.